Cas no 1002651-64-0 (1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1002651-64-0
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• MDL: MFCD04042416
• CID: 3058397
• PubChem ID: 671227
• Update Time: 2025-04-21

1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4- tert -Butyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
• AKOS B016839
• ART-CHEM-BB B016839
• 1-(4-TERT-BUTYL-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-(4-tert-butylphenoxy)methyl-1H-pyrazole-3-carboxylic acid
• AKOS000306502
• 1-((4-(tert-Butyl)phenoxy)methyl)-1H-pyrazole-3-carboxylicacid
• EN300-229149
• CQB65164
• CS-0439647
• 1002651-64-0
• STK312869
• BBL039016
• MFCD04042416
• 1-[(4-tert-butylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• 1-[(4-tert-butylphenoxy)methyl]pyrazole-3-carboxylic Acid
• 1-{[4-(TERT-BUTYL)PHENOXY]METHYL}-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-(4-TERT-BUTYLPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• 1-((4-(tert-Butyl)phenoxy)methyl)-1H-pyrazole-3-carboxylic acid

• MDL： MFCD04042416
• Inchi： 1S/C15H18N2O3/c1-15(2,3)11-4-6-12(7-5-11)20-10-17-9-8-13(16-17)14(18)19/h4-9H,10H2,1-3H3,(H,18,19)
• InChI Key： WLCWGNROJZACTQ-UHFFFAOYSA-N
• SMILES： O(CN1C=CC(C(=O)O)=N1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 274.131742g/mol
• Monoisotopic Mass: 274.131742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 274.31g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes